![molecular formula C18H30O B3029102 2-Dodecylphenol CAS No. 5284-29-7](/img/structure/B3029102.png)
2-Dodecylphenol
Overview
Description
2-Dodecylphenol (2-DP) is a chemical compound that belongs to the phenol family. It has a wide range of applications in the chemical and pharmaceutical industries, as well as in scientific research. The chemical is used as a surfactant, a stabilizer, an emulsifier, and a preservative. It is also a component of many consumer products, such as detergents, cosmetics, and fragrances. 2-DP has been studied extensively in the laboratory and has been found to be effective in a variety of applications.
Scientific Research Applications
Protein Extraction in Plant Tissues
2-Dodecylphenol plays a role in protein extraction methodologies, particularly in plant tissues with high levels of interfering compounds. A study by Wang et al. (2003) developed a protocol for isolating proteins suitable for two-dimensional electrophoresis (2-DE) from olive leaf, utilizing sodium dodecyl sulfate, a derivative of this compound. This process is applicable to other recalcitrant plant tissues and is valuable in plant proteomics (Wang et al., 2003).
Analytical Techniques for Cell Fractions
In the study of cell fractions and serum proteins, this compound derivatives like sodium dodecyl sulfate are essential. Anderson and Anderson (1978) described a method for casting up to 20 isoelectric focusing gels in parallel, using sodium dodecyl sulfate for the second-dimension separations. This technique allows for high-resolution separation of proteins and protein subunits, facilitating genetic screening and clinical studies (Anderson & Anderson, 1978).
Catalysis in Organic Synthesis
Zirconium dodecylphosphonate, a catalyst synthesized using a method involving this compound, has been shown to be effective in organic synthesis. Ghassamipour and Keshavarzi (2017) demonstrated its use in synthesizing 2-Alkylbenzoxazoles from aliphatic carboxylic acids, highlighting its selectivity and constructive capabilities in synthetic chemistry without salt formation (Ghassamipour & Keshavarzi, 2017).
Electrocatalysis and Sensor Development
Research by Ojani, Raoof, and Fathi (2009) involved the use of sodium dodecyl sulfate, derived from this compound, in the development of sensors. They created a Poly(o-aminophenol) film in the presence of sodium dodecyl sulfate, which showed enhanced catalytic efficiency for methanol oxidation, proving useful in electrocatalysis and sensor development (Ojani, Raoof, & Fathi, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
2-Dodecylphenol, like other phenolic compounds, is known to interact with proteins, altering their structure and properties
Mode of Action
Phenolic compounds, including this compound, can form complexes with proteins via covalent linkages and/or non-covalent interactions through hydrophobic, electrostatic, van der Waals forces, and hydrogen bonding . These interactions can lead to conformational changes in the protein, resulting in the folding or unfolding of the protein molecules
Biochemical Pathways
Phenolic compounds are known to be involved in various biochemical pathways. They are produced under various biotic and abiotic stresses and play key roles in alleviating these stresses . Phenolic compounds are mainly biosynthesized by the shikimic acid pathway in advanced plants . .
Result of Action
The molecular and cellular effects of a compound’s action depend on its interaction with its targets and the resulting changes. For phenolic compounds, these effects can include alterations in protein structure and properties . .
Action Environment
Environmental factors can influence a compound’s action, efficacy, and stability. For instance, the primary hazard of Dodecylphenol is the threat to the environment, and immediate steps should be taken to limit its spread to the environment . .
Biochemical Analysis
Biochemical Properties
The exact role of 2-Dodecylphenol in biochemical reactions is not fully understood. It is known that it interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions is complex and may involve various types of chemical bonds and forces .
Cellular Effects
The effects of this compound on cells and cellular processes are diverse. It has been suggested that it influences cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied . Therefore, information on threshold effects, as well as any toxic or adverse effects at high doses, is currently limited.
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .
Transport and Distribution
It is possible that it interacts with various transporters or binding proteins, and may have effects on its localization or accumulation .
Subcellular Localization
It is possible that it has targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
2-dodecylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30O/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19/h12-13,15-16,19H,2-11,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYEJMVLDXAUOPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC1=CC=CC=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30O | |
Record name | DODECYL PHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24045 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00274042 | |
Record name | 2-Dodecylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00274042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Straw-colored liquid with a phenolic odor. (USCG, 1999) Dodecylphenol is considered a marine pollutant by the US Department Of Transportation. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater., Liquid, Straw-colored liquid with phenolic odor; [Hawley] | |
Record name | DODECYL PHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24045 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Phenol, dodecyl- | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dodecylphenol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/5056 | |
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Boiling Point |
310 to 335 °F at 760 mmHg (USCG, 1999) | |
Record name | DODECYL PHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24045 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
325 °F (USCG, 1999) | |
Record name | DODECYL PHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24045 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
0.94 at 68 °F (USCG, 1999) - Less dense than water; will float | |
Record name | DODECYL PHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24045 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Pressure |
0.0000023 [mmHg] | |
Record name | Dodecylphenol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/5056 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
27193-86-8, 5284-29-7 | |
Record name | DODECYL PHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24045 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-Dodecylphenol | |
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Record name | Phenol, dodecyl- | |
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Record name | 2-Dodecylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00274042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dodecylphenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.906 | |
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Record name | 2-Dodecylphenol | |
Source | European Chemicals Agency (ECHA) | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-DODECYLPHENOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A40GZ9LVDV | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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